2-(4-Fluorophenyl)pentanenitrile

• Molecular Formula: C11H12FN
• Molecular Weight: 177.22 g/mol
• IUPAC Name: 2-(4-fluorophenyl)pentanenitrile
• InChI: InChI=1S/C11H12FN/c1-2-3-10(8-13)9-4-6-11(12)7-5-9/h4-7,10H,2-3H2,1H3
• InChI Key: SMJRFKJYVGXWGE-UHFFFAOYSA-N
• Canonical SMILES: CCCC(C#N)C1=CC=C(C=C1)F

Description

2-(4-Fluorophenyl)pentanenitrile is a useful research compound. Its molecular formula is C11H12FN and its molecular weight is 177.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 50.0 gm (0.37 mol) of 4-fluorophenylacetonitrile, 0.6 gm of tetraethyl ammonium bromide, 50 gm (0.407 mol) of 1-bromopropane and 50 ml of DMSO was added 35.5 gm (0.44 mol) of 50% (w/w) sodium hydroxide at room temperature. After the addition was complete, the reaction was stirred at 50°-60° C. for 3 hours. The reaction mixture was extracted with ether, the organic phase washed with water and then 10% (w/w) hydrochloric acid. The ether was dried, filtered and distilled to give 23 grams of the product (b.p. 105°-110° C. at 5 mm).